Cas no 60049-36-7 (3-Butenoicacid, 2-amino-3-methyl-)

3-Butenoicacid, 2-amino-3-methyl- structure
60049-36-7 structure
Product Name:3-Butenoicacid, 2-amino-3-methyl-
CAS No:60049-36-7
MF:C5H9NO2
MW:115.130461454391
CID:529839
PubChem ID:325175
Update Time:2025-04-19

3-Butenoicacid, 2-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoicacid, 2-amino-3-methyl-
    • 2-amino-3-methylbut-3-enoic acid
    • AC1L6VOV
    • AGN-PC-006Z3I
    • CTK2F9070
    • NSC293167
    • NSC-293167
    • Inchi: 1S/C5H9NO2/c1-3(2)4(6)5(7)8/h4H,1,6H2,2H3,(H,7,8)
    • InChI Key: CJNBBWGXTPGZRW-UHFFFAOYSA-N
    • SMILES: OC(C(C(=C)C)N)=O

Computed Properties

  • Exact Mass: 115.06337
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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